Cas no 1183199-32-7 (2-(4-Chlorophenyl)-1-(2-fluorophenyl)ethanone)
2-(4-Chlorophenyl)-1-(2-fluorophenyl)ethanone is a fluorinated and chlorinated aromatic ketone with potential applications in pharmaceutical and agrochemical synthesis. Its distinct structural features, including the 4-chlorophenyl and 2-fluorophenyl substituents, contribute to its utility as an intermediate in the development of bioactive compounds. The presence of both electron-withdrawing groups enhances its reactivity in nucleophilic substitution and condensation reactions, making it valuable for constructing complex molecular frameworks. This compound exhibits high purity and stability under standard storage conditions, ensuring consistent performance in synthetic workflows. Its well-defined chemical properties facilitate precise modifications, supporting research in medicinal chemistry and material science.
1183199-32-7 structure
Product Name:2-(4-Chlorophenyl)-1-(2-fluorophenyl)ethanone
CAS No:1183199-32-7
MF:C14H10ClFO
MW:248.680006504059
MDL:MFCD16350637
CID:2092194
PubChem ID:22399523
Update Time:2025-05-28
2-(4-Chlorophenyl)-1-(2-fluorophenyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Chlorophenyl)-1-(2-fluorophenyl)ethanone
- 1183199-32-7
- DB-238997
- AKOS010313152
- CS-0324854
- AS-66662
- SCHEMBL8956326
- 2-(4-chlorophenyl)-1-(2-fluorophenyl)ethan-1-one
- 2-(4-Chlorophenyl)-2'-fluoroacetophenone
-
- MDL: MFCD16350637
- Inchi: 1S/C14H10ClFO/c15-11-7-5-10(6-8-11)9-14(17)12-3-1-2-4-13(12)16/h1-8H,9H2
- InChI Key: BHHYZUFRAHGUGC-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CC(C1C=CC=CC=1F)=O
Computed Properties
- Exact Mass: 248.0404208g/mol
- Monoisotopic Mass: 248.0404208g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 17.1Ų
2-(4-Chlorophenyl)-1-(2-fluorophenyl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019062868-1g |
2-(4-Chlorophenyl)-1-(2-fluorophenyl)ethanone |
1183199-32-7 | 95% | 1g |
$400.00 | 2023-09-04 | |
| Apollo Scientific | PC421016-1g |
2-(4-Chlorophenyl)-2'-fluoroacetophenone |
1183199-32-7 | 1g |
£210.00 | 2023-09-02 | ||
| eNovation Chemicals LLC | Y0976695-5g |
2-(4-chlorophenyl)-1-(2-fluorophenyl)ethanone |
1183199-32-7 | 95% | 5g |
$1100 | 2024-08-03 | |
| eNovation Chemicals LLC | Y0976695-5g |
2-(4-chlorophenyl)-1-(2-fluorophenyl)ethanone |
1183199-32-7 | 95% | 5g |
$1100 | 2025-02-28 | |
| A2B Chem LLC | AE26682-1mg |
2-(4-Chlorophenyl)-1-(2-fluorophenyl)ethanone |
1183199-32-7 | 1mg |
$73.00 | 2024-04-20 | ||
| A2B Chem LLC | AE26682-2mg |
2-(4-Chlorophenyl)-1-(2-fluorophenyl)ethanone |
1183199-32-7 | 2mg |
$86.00 | 2024-04-20 | ||
| A2B Chem LLC | AE26682-3mg |
2-(4-Chlorophenyl)-1-(2-fluorophenyl)ethanone |
1183199-32-7 | 3mg |
$105.00 | 2024-04-20 | ||
| A2B Chem LLC | AE26682-5mg |
2-(4-Chlorophenyl)-1-(2-fluorophenyl)ethanone |
1183199-32-7 | 5mg |
$118.00 | 2024-04-20 | ||
| A2B Chem LLC | AE26682-10mg |
2-(4-Chlorophenyl)-1-(2-fluorophenyl)ethanone |
1183199-32-7 | 10mg |
$135.00 | 2024-04-20 | ||
| Ambeed | A710035-1g |
2-(4-Chlorophenyl)-1-(2-fluorophenyl)ethanone |
1183199-32-7 | 95+% | 1g |
$385.0 | 2024-04-25 |
2-(4-Chlorophenyl)-1-(2-fluorophenyl)ethanone Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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